Cas no 154238-37-6 ((E)-N-{[3-(trifluoromethyl)phenyl]methylidene}hydroxylamine)

• Product Name: (E)-N-{[3-(trifluoromethyl)phenyl]methylidene}hydroxylamine
• CAS No: 154238-37-6
• MF: C₈H₆F₃NO
• MW: 189.13455247879
• CID: 4604942
• Update Time: 2025-06-11

(E)-N-{[3-(trifluoromethyl)phenyl]methylidene}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• (E)-N-{[3-(trifluoromethyl)phenyl]methylidene}hydroxylamine
• Benzaldehyde, 3-(trifluoromethyl)-, oxime, (E)- (9CI)

• Inchi： 1S/C8H6F3NO/c9-8(10,11)7-3-1-2-6(4-7)5-12-13/h1-5,13H/b12-5+
• InChI Key： GIONPAPDKZQLTK-LFYBBSHMSA-N
• SMILES： C(=N/O)\C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 213.3±40.0 °C at 760 mmHg

(E)-N-{[3-(trifluoromethyl)phenyl]methylidene}hydroxylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on (E)-N-{[3-(trifluoromethyl)phenyl]methylidene}hydroxylamine

Recent Advances in the Study of (E)-N-{[3-(trifluoromethyl)phenyl]methylidene}hydroxylamine (CAS: 154238-37-6)

The compound (E)-N-{[3-(trifluoromethyl)phenyl]methylidene}hydroxylamine (CAS: 154238-37-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of (E)-N-{[3-(trifluoromethyl)phenyl]methylidene}hydroxylamine as a versatile intermediate in the synthesis of various bioactive molecules. Its trifluoromethyl group and hydroxylamine moiety contribute to its reactivity and ability to interact with biological targets. Researchers have explored its utility in the development of enzyme inhibitors, particularly those targeting inflammatory pathways and cancer-related proteins.

One of the key advancements in this area involves the optimization of synthetic routes for (E)-N-{[3-(trifluoromethyl)phenyl]methylidene}hydroxylamine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method that minimizes byproducts and enhances scalability. This development is crucial for enabling further pharmacological studies and potential industrial applications.

In terms of biological activity, preliminary in vitro studies have shown that (E)-N-{[3-(trifluoromethyl)phenyl]methylidene}hydroxylamine exhibits promising inhibitory effects on specific kinases involved in inflammatory responses. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents. Additionally, molecular docking studies have revealed its ability to bind to the active sites of certain oncogenic proteins, opening avenues for cancer drug discovery.

Despite these promising results, challenges remain in understanding the compound's pharmacokinetics and toxicity profile. Recent toxicological assessments have indicated the need for further optimization to improve its safety and efficacy. Researchers are currently investigating structural modifications to enhance its selectivity and reduce off-target effects.

In conclusion, (E)-N-{[3-(trifluoromethyl)phenyl]methylidene}hydroxylamine (CAS: 154238-37-6) represents a promising scaffold for drug development, with applications spanning anti-inflammatory and anticancer therapies. Continued research efforts are expected to uncover its full potential and address existing limitations, paving the way for its translation into clinical applications.